2-(4-Methylphenyl)-4,5-dihydrothiophene-3-carbaldehyde

• CAS No.: 137860-86-7
• Molecular Formula: C12H12OS
• Molecular Weight: 204.29 g/mol
• IUPAC Name: 5-(4-methylphenyl)-2,3-dihydrothiophene-4-carbaldehyde
• InChI: InChI=1S/C12H12OS/c1-9-2-4-10(5-3-9)12-11(8-13)6-7-14-12/h2-5,8H,6-7H2,1H3
• InChI Key: ZPIMGKBHIURPJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(CCS2)C=O

Description

2-(4-Methylphenyl)-4,5-dihydrothiophene-3-carbaldehyde is a useful research compound. Its molecular formula is C12H12OS and its molecular weight is 204.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.9 g of α-chloro-β-(2-chloroethyl)-4-methylcinnamaldehyde, prepared in B), and 22 g of sodium sulphide (9 H2O) are added to 200 ml of THF. A sufficient amount of water is added for the sodium sulphide to pass completely into solution, and the mixture is then heated to reflux for 3 hours, cooled and thereafter taken up with ether. The organic phase is separated after settling has taken place, washed with water, then dried over magnesium sulphate and evaporated under vacuum to give 13.5 g of 2-(4'methylphenyl)-4,5-dihydro-3-thiophenecarbaldehyde in the form of an oil which is used without further purification for the next step.